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Compound of Interest

Compound Name: Suberic acid

Cat. No.: B032711

Essential Safety and Logistical Information for the Disposal of Suberic Acid

For researchers and scientists in drug development, the proper disposal of chemical waste is a
critical component of laboratory safety and regulatory compliance. This guide provides a
detailed, step-by-step procedure for the safe and compliant disposal of suberic acid.

Suberic acid (octanedioic acid) is a dicarboxylic acid that is not classified as a hazardous
waste under typical EPA guidelines, as it does not exhibit characteristics of ignitability,
corrosivity, reactivity, or toxicity.[1] However, it is categorized as causing serious eye irritation.
[2][3][4][5] Therefore, proper handling and disposal are essential to ensure a safe laboratory
environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

o Eye Protection: Wear chemical safety goggles or a face shield.[2] Suberic acid is known to
cause serious eye irritation.[2][4][5] In case of eye contact, rinse cautiously with water for
several minutes.[2] If irritation persists, seek medical attention.[2]

» Hand Protection: Wear protective gloves.[2]
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e Respiratory Protection: For nuisance exposures to dust, a P95 (US) or P1 (EU EN 143)
particle respirator is recommended.[6]

» Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

In the event of a spill, sweep up the solid material, avoiding dust formation, and place it into a
suitable, labeled container for disposal.[2][6]

Quantitative Data for Suberic Acid

The following table summarizes key quantitative data for suberic acid, compiled from various
safety data sheets.

Property Value Source
Molecular Formula C8H1404 [2]
Molecular Weight 174.19 g/mol [2]
Melting Point 141 - 144 °C [5]
Boiling Point 230 °C @ 15 mmHg [2]
Flash Point 203 °C [2]
Solubility in Water 1gin 625 ml [7]

Step-by-Step Disposal Procedure

The appropriate disposal method for suberic acid depends on the quantity of waste and local
regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Step 1: Waste Characterization

o Confirm Identity: Ensure the waste is solely suberic acid and not mixed with other
hazardous chemicals. If it is a solution, identify the solvent.

o Assess Contamination: If the suberic acid is contaminated with a hazardous substance, it
must be treated as hazardous waste.
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o Consult SDS: Review the Safety Data Sheet (SDS) for suberic acid, which indicates it is not
a federally regulated hazardous waste.[2][5]

Step 2: Selecting the Appropriate Disposal Route

Based on the characterization, choose one of the following disposal pathways:
Route A: Solid Waste Disposal (for uncontaminated, solid suberic acid)
This is the most common and recommended method for non-hazardous solid chemical waste.

o Containerize: Place the solid suberic acid in a well-sealed, clearly labeled container.[1] The
label should include the chemical name ("Suberic Acid") and indicate that it is non-
hazardous waste.

e Segregate: Store the container separately from hazardous waste in a designated satellite
accumulation area.[8]

» Dispose: Dispose of the container in the regular laboratory trash, unless your institution's
policy requires specific handling for all chemical waste.[1]

Route B: Drain Disposal (for small quantities of aqueous solutions)

This method is only suitable for very small amounts of suberic acid dissolved in water and is
subject to local regulations.

» Verify Local Regulations: Check with your local wastewater treatment authority and
institutional EHS guidelines to ensure drain disposal of suberic acid is permitted.[1]

 Dilute: If permissible, dilute small quantities of aqueous suberic acid solutions with a large
amount of water. The pH should be between 5.5 and 10.5.[1]

e Flush: Pour the diluted solution down the drain, followed by flushing with copious amounts of
water.[1]

Route C: Incineration (for larger quantities or when required by local regulations)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkYm15aDVranFoZ28wcXg3d3NjNGo1cTVuOTBxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDNDk0XzUwNS00OC02X1N1YmVyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUM0OTRfNTA1LTQ4LTZfU3ViZXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f35f4ac73b1a9fc8eba2a7b68dc78ef87084d93a/MetaSci_MSIC494_505-48-6_Suberic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC132815000&productDescription=SUBERIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b032711?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

For larger quantities of suberic acid, incineration through a licensed waste disposal contractor
is an option.

» Package for Pickup: Place the suberic acid in a suitable container as directed by your EHS
office.

» Arrange for Disposal: Contact a licensed professional waste disposal service to arrange for
pickup and incineration.[6] One method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with a scrubber.[6]

Step 3: Documentation and Record-Keeping

Maintain a log of all chemical waste disposal, including the chemical name, quantity, and date
of disposal. This is good laboratory practice and may be required for regulatory compliance.

Experimental Workflow and Logical Relationships

The following diagram illustrates the decision-making process for the proper disposal of
suberic acid.
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Step 1: Waste Characterization
- Confirm Identity
- Assess Contamination

Is the waste contaminated
with hazardous material?

Dispose as Hazardous Waste

(Follow institutional protocol) AR RS S (Tl

Step 2: Select Disposal Route

Route A: Solid Waste Route B: Drain Disposal Route C: Incineration
(Uncontaminated Solid) (Small Aqueous Quantities) (Large Quantities)

Step 3: Document Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of suberic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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